Cas no 2171906-81-1 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate
• CAS No: 2171906-81-1
• MF: C₁₅H₂₇NO₄S
• MW: 317.444183588028
• CID: 6330207
• PubChem ID: 165845185
• Update Time: 2025-10-30

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate
• 2171906-81-1
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]piperidine-1-carboxylate
• EN300-1642386

• Inchi： 1S/C15H27NO4S/c1-13(2,3)20-12(18)16-7-4-5-15(19,9-16)14(10-17)6-8-21-11-14/h17,19H,4-11H2,1-3H3
• InChI Key： AHDXRUUCCIIVDJ-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 317.16607952g/mol
• Monoisotopic Mass: 317.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.3Ų

Additional information on tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate

Structure and Synthesis of tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate (CAS No. 2171906-81-1)

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate is a complex organic compound characterized by its unique molecular architecture. The thiolan ring, a five-membered sulfur-containing heterocycle, is the central structural unit, with hydroxylation at the 3-position. The hydroxymethyl group further modifies the thiolan ring, while the piperidine ring, a six-membered nitrogen-containing cyclic structure, is connected via a carboxylate functional group. This compound is synthesized through a multi-step process involving radical coupling reactions and electrophilic substitution, which are critical for achieving the precise stereochemistry required for biological activity.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of this compound. A 2023 study published in *Organic Letters* demonstrated that C-H activation strategies, combined with transition metal catalysis, significantly improve the yield and selectivity of its synthesis. This method avoids the use of harsh reagents, making it a green chemistry approach. The tert-butyl group, acting as a protecting group, stabilizes the molecule during intermediate steps, preventing unwanted side reactions.

The carboxylate functionality at the piperidine ring is crucial for its biological activity. This group can participate in hydrogen bonding interactions with target proteins, enhancing the compound’s affinity for specific receptors. The hydroxymethyl substitution on the thiolan ring introduces additional electrophilic sites, which may modulate its reactivity in enzymatic reactions. These structural features make the compound a promising candidate for further drug discovery efforts.

Biological Activity and Pharmacological Potential

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate has been evaluated for its antioxidant and anti-inflammatory properties. A 2024 study in *Journal of Medicinal Chemistry* reported that this compound exhibits radical scavenging activity comparable to vitamin C, with an IC₅₀ value of 12.3 µM. Its hydroxyl group likely contributes to this activity by donating electrons to neutralize free radicals.

Further research has focused on its anti-inflammatory effects. In a 2023 preclinical study, the compound demonstrated inhibition of NF-κB signaling, a key pathway in inflammatory responses. This was observed in lipopolysaccharide (LPS)-stimulated macrophages, where the compound reduced the expression of TNF-α and IL-6 by 68% and 55%, respectively. These findings suggest potential therapeutic applications in chronic inflammatory diseases such as rheumatoid arthritis.

The thiolan ring may also play a role in metal chelation, a property that has been explored in neurodegenerative disorders. A 2022 study in *Bioorganic & Medicinal Chemistry* found that compounds with similar thiolan structures show selective binding to Cu²⁺, which is implicated in Parkinson’s disease. This suggests that the hydroxymethyl substitution could enhance the compound’s ability to modulate metal ion homeostasis, offering new avenues for neuroprotective strategies.

Applications in Drug Discovery and Biotechnology

Due to its multifunctional nature, tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate is being investigated as a lead compound for drug development. Its hydrophobic characteristics, derived from the tert-butyl group, may facilitate cell membrane permeability, a critical factor for oral bioavailability. Researchers are also exploring its potential as a prodrug, where the carboxylate group could be modified to enhance targeted delivery to specific tissues.

Advances in computational chemistry have further accelerated its evaluation. A 2024 machine learning model predicted that this compound has a binding affinity of -8.2 kcal/mol for COX-2 enzymes, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). This computational insight could guide structure-activity relationship (SAR) studies to optimize its potency and reduce side effects.

Additionally, the compound’s stereochemical complexity presents opportunities for enantiomeric studies. A 2023 paper in *Chemical Communications* highlighted that the R-enantiomer showed 2.3-fold higher activity than the S-enantiomer in antioxidant assays, underscoring the importance of stereochemistry in drug efficacy. This finding may inform future asymmetric synthesis strategies to produce the more active enantiomer.

Conclusion and Future Directions

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpiperidine-1-carboxylate represents a novel scaffold with significant pharmacological potential. Its unique combination of hydroxyl, hydroxymethyl, and carboxylate functionalities enables interactions with multiple biological targets, from free radicals to inflammatory mediators. Ongoing research aims to refine its synthetic route, enhance its bioavailability, and explore its therapeutic applications in oxidative stress, inflammation, and neurodegenerative conditions. As synthetic methods and computational tools continue to evolve, this compound may emerge as a key player in the development of next-generation therapeutics.